Cas no 53361-04-9 (1,3-Propanediol, 2-[(dimethylamino)phenylmethyl]-)

• Product Name: 1,3-Propanediol, 2-[(dimethylamino)phenylmethyl]-
• CAS No: 53361-04-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 1582515
• Update Time: 2024-09-13

1,3-Propanediol, 2-[(dimethylamino)phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(dimethylamino)phenylmethyl]-

• Inchi： 1S/C12H19NO2/c1-13(2)12(11(8-14)9-15)10-6-4-3-5-7-10/h3-7,11-12,14-15H,8-9H2,1-2H3
• InChI Key： VXTZGOAWWCMAAD-UHFFFAOYSA-N
• SMILES： C(O)C(C(N(C)C)C1=CC=CC=C1)CO

Computed Properties

• Exact Mass: 209.14167

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Melting Point: 82-83 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 352.1±37.0 °C(Predicted)
• PSA: 43.7
• pka: 14.28±0.10(Predicted)